Cas no 2368223-25-8 (4,4,5,5-tetramethyl-2-(3-(methyl-d3)thiophen-2-yl-4,5-d2)-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-tetramethyl-2-(3-(methyl-d3)thiophen-2-yl-4,5-d2)-1,3,2-dioxaborolane
• CAS No: 2368223-25-8
• MF: C₁₁H₁₇BO₂S
• MW: 229.158290624619
• CID: 6823520
• PubChem ID: 172404762
• Update Time: 2025-03-01

4,4,5,5-tetramethyl-2-(3-(methyl-d3)thiophen-2-yl-4,5-d2)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2368223-25-8
• CS-20408
• 4,4,5,5-tetramethyl-2-(3-(methyl-d3)thiophen-2-yl-4,5-d2)-1,3,2-dioxaborolane

• Inchi： 1S/C11H17BO2S/c1-8-6-7-15-9(8)12-13-10(2,3)11(4,5)14-12/h6-7H,1-5H3/i1D3,6D,7D
• InChI Key： DGJCULPYCMEHFZ-XUYCAUAGSA-N
• SMILES： S1C([2H])=C([2H])C(C([2H])([2H])[2H])=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 229.1356149Da
• Monoisotopic Mass: 229.1356149Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.7Ų